tert-butyl 4-(5-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(5-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate is a chemical compound that is used in various scientific and industrial applications. It is a colorless solid with a molecular weight of 393.45 g/mol, and a melting point of 81-84 °C. It is also known as tert-butyl 5-nitro-1H-pyrazol-1-ylpiperidine-1-carboxylate.
Mechanism of Action
Tert-butyl 4-(5-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate acts as a nucleophile in a variety of reactions. It is capable of reacting with electrophilic substrates, such as carbonyl compounds, to form covalent adducts. It can also react with Lewis acids, such as boron trifluoride, to form covalent adducts.
Biochemical and Physiological Effects
Tert-butyl 4-(5-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate has not been studied for its effects on biochemical and physiological systems. However, its structural similarity to other compounds suggests that it may have similar effects.
Advantages and Limitations for Lab Experiments
The main advantage of using tert-butyl 4-(5-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate in laboratory experiments is its low cost and easy availability. It is also relatively stable and can be stored for long periods of time. However, it may be toxic in high concentrations and can cause irritation when inhaled or ingested.
Future Directions
Future research directions for tert-butyl 4-(5-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate could include further investigation into its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, research could be conducted into its potential as a catalyst for organic synthesis, as well as its potential as a reagent for the synthesis of heterocyclic compounds. Finally, further research could be conducted into its potential as an industrial chemical, such as its potential use in the production of agrochemicals and dyes.
Synthesis Methods
Tert-butyl 4-(5-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate can be synthesized via two main methods. The first method involves the reaction of tert-butyl piperidine-1-carboxylate with 5-nitro-1H-pyrazol-1-ylamine in the presence of a base, such as potassium carbonate. The second method involves the reaction of tert-butyl piperidine-1-carboxylic acid with 5-nitro-1H-pyrazol-1-ylamine in the presence of a base, such as potassium carbonate.
Scientific Research Applications
Tert-butyl 4-(5-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate is used in various scientific and industrial applications. It is used as a starting material for the synthesis of other compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used as a catalyst in organic synthesis and as a reagent in the synthesis of heterocyclic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(5-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate involves the reaction of tert-butyl 4-piperidone-1-carboxylate with 5-nitro-1H-pyrazole in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 4-piperidone-1-carboxylate", "5-nitro-1H-pyrazole", "Base (e.g. sodium hydride, potassium carbonate)" ], "Reaction": [ "Add the base to a solution of tert-butyl 4-piperidone-1-carboxylate in a suitable solvent (e.g. THF, DMF) to form the corresponding enolate.", "Add 5-nitro-1H-pyrazole to the reaction mixture and stir at room temperature for several hours.", "Quench the reaction with an acid (e.g. hydrochloric acid) and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the crude product.", "Purify the product by column chromatography using a suitable stationary phase (e.g. silica gel) and eluent (e.g. hexane/ethyl acetate) to obtain the desired product as a white solid." ] } | |
CAS RN |
2770359-86-7 |
Product Name |
tert-butyl 4-(5-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate |
Molecular Formula |
C13H20N4O4 |
Molecular Weight |
296.3 |
Purity |
95 |
Origin of Product |
United States |
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